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Compound of Interest

Compound Name: 4-Phenoxybenzonitrile

Cat. No.: B1345653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
Phenoxybenzonitrile, a chemical intermediate used in the synthesis of various compounds.

Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Hazard Identification and Classification
4-Phenoxybenzonitrile is classified as a hazardous substance. The following table

summarizes its GHS classification.[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific target organ toxicity -

single exposure
Category 3

H335: May cause respiratory

irritation

Short-term (acute) aquatic

hazard
Category 3 H402: Harmful to aquatic life

Signal Word: Warning[1][2]

Pictograms:[1]

GHS07: Exclamation mark

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Phenoxybenzonitrile is provided

below.
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Property Value

Molecular Formula C13H9NO

Molecular Weight 195.22 g/mol [1]

CAS Number 3096-81-9[1]

Appearance Solid

Melting Point 42-46 °C (lit.)

Flash Point 110 °C (230 °F) - closed cup

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 4-Phenoxybenzonitrile
are not publicly available in the provided search results. The hazard classifications are based

on aggregated data from notifications to the ECHA C&L Inventory.[1] The toxicological effects

of this product have not been thoroughly studied.[3]

Safe Handling and Storage
Handling:

Handle in a well-ventilated place.[4]

Wear suitable protective clothing, including gloves and eye/face protection.[2][4]

Avoid contact with skin and eyes.[4][5][6]

Avoid the formation of dust and aerosols.[4][6]

Use non-sparking tools.[4]

Prevent fire caused by electrostatic discharge steam.[4]

Wash hands thoroughly after handling.[2]

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5][7][8]

Keep away from heat, sparks, and open flames.[7][8]

Store apart from foodstuff containers or incompatible materials such as strong oxidizing

agents.[4][5]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling 4-
Phenoxybenzonitrile:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[5][9]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

[7] Handle with gloves that have been inspected prior to use.[4][10]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[7][9] A dust mask type N95 (US) is recommended.

First Aid Measures
In case of exposure, follow these first aid procedures immediately:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical attention.[2][4][11]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing. Get medical attention if irritation persists.[4][8][11]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Get medical

attention.[4][11]
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Ingestion: Do NOT induce vomiting. Clean mouth with water. Never give anything by mouth

to an unconscious person. Get medical attention immediately.[3][4][5][11]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][4][6]

Special Hazards: Hazardous combustion products include carbon oxides (CO, CO2) and

nitrogen oxides (NOx).[5][9][10]

Firefighter Protection: Wear a self-contained breathing apparatus and full protective gear.[5]

[7][9]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.

Avoid dust formation. Evacuate personnel to safe areas.[4][6][7]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4]

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[5][7]

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations. Leave

chemicals in original containers. Do not mix with other waste.

Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 4-
Phenoxybenzonitrile, from initial assessment to emergency response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.abmole.com/literature/906673-45-8-msds.html
https://www.chemicalbook.com/msds/4-4-bromo-3-hydroxymethyl-phenoxy-benzonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AC151870250&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://aksci.com/sds/7135CZ_SDS.pdf
https://www.chemicalbook.com/msds/4-4-bromo-3-hydroxymethyl-phenoxy-benzonitrile.pdf
http://angenechemical.com/sds/1355656-66-4.pdf
https://www.fishersci.com/store/msds?partNumber=AC151870250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC128480250&productDescription=4-NITROBENZONITRILE%2C+97%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/123_1913068805_Benzonitrile-CASNO-100-47-0-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC151870250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1302806&productDescription=4-FLUOROBENZONITRILE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC128480250&productDescription=4-NITROBENZONITRILE%2C+97%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-4-bromo-3-hydroxymethyl-phenoxy-benzonitrile.pdf
http://angenechemical.com/sds/1355656-66-4.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1302806&productDescription=4-FLUOROBENZONITRILE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-4-bromo-3-hydroxymethyl-phenoxy-benzonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AC151870250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1302806&productDescription=4-FLUOROBENZONITRILE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1345653?utm_src=pdf-body
https://www.benchchem.com/product/b1345653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification
(GHS Classification)

Safe Handling Procedures
(Ventilation, No Dust)

Informs

Review Physical &
Chemical Properties

Proper Storage
(Cool, Dry, Ventilated)

Personal Protective Equipment
(Gloves, Goggles, Respirator)

Exposure
Incident?

First Aid Measures
(Inhalation, Skin, Eye, Ingestion)

Waste Disposal

Fire-Fighting
(Extinguishing Media)

Accidental Release
(Containment, Cleanup)

Yes Yes Yes

Click to download full resolution via product page

Caption: Workflow for safe handling of 4-Phenoxybenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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